Leucothol and grayanotoxane diterpenoids

Leucothol and grayanotoxane are important diterpenoid compounds commonly found in plants of the genus *Rhododendron*. Leucothol, a structural analog to flavonoids, possesses antioxidant properties due to its hydroxyl groups. Grayanotoxanes, on the other hand, are toxic alkaloid derivatives that can cause gastrointestinal distress and other symptoms upon ingestion. Both compounds play crucial roles in the defense mechanisms of rhododendron species against herbivores and pathogens. In natural product chemistry, these diterpenoids have been studied for their potential applications in pharmaceuticals and cosmetics, particularly as bioactive agents with anti-inflammatory and antimicrobial properties. These compounds are also significant from an ecological perspective, influencing interactions within ecosystems through their presence in plant tissues. Researchers continue to explore the structural diversity of leucothol and grayanotoxanes, aiming to understand their biosynthesis pathways and improve their isolation techniques for further applications in various fields.